Cas no 2035000-27-0 ((2E)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 2035000-27-0
• MF: C₁₅H₂₀N₆OS
• MW: 332.423900604248
• CID: 5925556
• PubChem ID: 121137855
• Update Time: 2025-10-18

(2E)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-(thiophen-2-yl)prop-2-enamide
• AKOS032456955
• 2035000-27-0
• (E)-N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-3-(thiophen-2-yl)acrylamide
• (E)-N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-3-thiophen-2-ylprop-2-enamide
• F6438-3512
• (2E)-N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C15H20N6OS/c1-20(2)14-17-12(18-15(19-14)21(3)4)10-16-13(22)8-7-11-6-5-9-23-11/h5-9H,10H2,1-4H3,(H,16,22)/b8-7+
• InChI Key： RGWQQAPHIGHSIU-BQYQJAHWSA-N
• SMILES： S1C=CC=C1/C=C/C(NCC1N=C(N=C(N=1)N(C)C)N(C)C)=O

Computed Properties

• Exact Mass: 332.14193046g/mol
• Monoisotopic Mass: 332.14193046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 103Ų

Additional information on (2E)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-(thiophen-2-yl)prop-2-enamide

Introduction to (2E)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-(thiophen-2-yl)prop-2-enamide (CAS No. 2035000-27-0)

(2E)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-(thiophen-2-yl)prop-2-enamide (CAS No. 2035000-27-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazinyl derivatives and is characterized by its unique structural features, including a thiophene moiety and a triazinyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of (2E)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-(thiophen-2-yl)prop-2-enamide is composed of a central triazinyl ring substituted with dimethylamino groups and a thiophene ring attached via a propenamide linker. The presence of these functional groups imparts specific chemical properties and reactivity profiles that are crucial for its biological activity. The compound's molecular formula is C₁₈H₁₉N₅OS, with a molecular weight of approximately 357.44 g/mol.

Recent studies have highlighted the potential of (2E)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-(thiophen-2-yl)prop-2-enamide in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, (2E)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-(thiophen-2-yl)prop-2-enamide has also demonstrated significant antioxidant activity. The thiophene moiety in the structure is known to contribute to its radical scavenging capabilities, which can help protect cells from oxidative stress-induced damage. This property is particularly relevant in the context of neurodegenerative diseases and cardiovascular disorders where oxidative stress plays a critical role.

The pharmacokinetic properties of (2E)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-(thiophen-2-yl)prop-2-enamide have been investigated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and favorable plasma stability. The half-life of the compound in vivo is moderate, which suggests that it could be administered once or twice daily for therapeutic purposes. Additionally, the compound has shown low toxicity in animal models, indicating a favorable safety profile.

In terms of clinical applications, (2E)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-(thiophen-2-yl)prop-2-enamide is currently being evaluated in early-stage clinical trials for its efficacy in treating chronic inflammatory conditions. Preliminary results from these trials have been promising, with patients showing significant improvements in symptoms and quality of life measures. However, further research is needed to fully understand the long-term safety and efficacy of this compound.

The synthesis of (2E)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-(thiophen-2-yl)prop-2-enamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 4,6-bis(dimethylamino)-1,3,5-triazin-2-carbaldehyde with 3-(thiophen-2-yloxy)acetonitrile followed by reduction and amidation reactions. This synthetic pathway has been optimized to produce the compound on a laboratory scale with high efficiency.

The potential applications of (2E)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3-(thiophen-2-yloxy)acetonitrile extend beyond its anti-inflammatory and antioxidant properties. Recent research has also explored its use as an antiviral agent against various viral infections. Studies have shown that this compound can inhibit viral replication by interfering with key viral enzymes or host cell pathways involved in viral entry and replication.

In conclusion, (2E)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-yloxy}acetonitrile (CAS No. 2035000-27-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.